Cas no 2172225-00-0 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid
• CAS No: 2172225-00-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6446762
• PubChem ID: 165802143
• Update Time: 2025-06-11

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid
• EN300-1486394
• 2172225-00-0
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-methylpropanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-16(22(27)25-12-15(2)23(28)29)13-26-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： DVNSGDLNBFJXMP-UHFFFAOYSA-N
• SMILES： CCC(CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)NCC(C)C(=O)O

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic Acid (CAS No. 2172225-00-0)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid, identified by its CAS number 2172225-00-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid is characterized by its intricate arrangement of functional groups, which includes a fluorenyl moiety, a methoxycarbonyl group, and an amino acid-like backbone. These structural features contribute to its unique chemical properties and biological interactions, positioning it as a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluorenyl group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid suggests potential applications in areas such as cancer therapy and inflammatory diseases. This is partly due to the ability of fluorene derivatives to interact with biological targets in a highly specific manner, often leading to improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The methoxycarbonyl group, for instance, can serve as a protective group during synthetic processes, allowing chemists to introduce other functional groups at later stages without compromising the integrity of the core structure. This flexibility is crucial in medicinal chemistry, where precise control over molecular architecture is essential for achieving desired pharmacological effects.

The amino acid-like backbone of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid also contributes to its biological relevance. Amino acids are the fundamental units of proteins, and compounds that mimic their structure often exhibit interactions with protein targets. This property makes this compound a promising candidate for developing enzyme inhibitors or receptor modulators, which are critical in treating a wide range of diseases.

Recent studies have begun to explore the pharmacological potential of derivatives similar to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid. For example, researchers have investigated fluorene-based compounds in the context of photodynamic therapy, where these molecules can generate reactive oxygen species that selectively target cancer cells. Additionally, there is evidence suggesting that such compounds may have anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in facilitating the construction of intricate molecular frameworks.

In terms of application, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid holds promise for several therapeutic areas. Its ability to interact with biological targets suggests potential use in treating neurological disorders, where modulation of protein-protein interactions is often key. Additionally, its structural features may make it suitable for developing treatments against metabolic diseases, where enzyme inhibition or receptor activation plays a critical role.

The safety and efficacy of any new compound must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies are essential to assess how 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid behaves in vitro and in vivo, providing critical data on its pharmacokinetics, pharmacodynamics, and potential side effects. These studies are also crucial for determining optimal dosing regimens and identifying any toxicological concerns that need to be addressed.

The future development of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpropanoic acid will likely involve collaboration between chemists, biologists, and clinicians. Such interdisciplinary approaches are essential for translating laboratory discoveries into viable therapeutic options. By leveraging the latest advances in synthetic chemistry and biological research, scientists can hope to unlock the full potential of this compound and others like it.